Cas no 2133-40-6 (Methyl prolinate hydrochloride)

• Product Name: Methyl prolinate hydrochloride
• CAS No: 2133-40-6
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD00012708
• CID: 42503
• PubChem ID: 24887892
• Update Time: 2025-04-18

Methyl prolinate hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Proline methyl ester hydrochloride
• H-Pro-OMe.HCl
• Methyl L-prolinate hydrochloride
• H-Pro-OMe·HCl
• Methyl prolinate hydrochloride
• (S)-Methyl pyrrolidine-2-carboxylate hydrochloride
• H-L-PRO-OME HCL
• L-Proline Methyl Est
• L-Proline methyl ester, HCl
• PARAGOS 300132
• (S)-2-carbomethoxypyrrolidine hydrochloride
• (S)-proline methyl ester hydrochloride
• H-PRO-OME HCL
• L-(-)-proline methyl ester hydrochloride
• L-Sroline Methyl Ester Hydrochloride
• methyl (S)-2-pyrrolidinecarboxylate hydrochloride
• methyl (S)-prolinate hydrochloride
• Methyl Proline Hydrochloride
• proline methyl ester hydrochloride
• Proline, Methyl ester, HCl
• PROLINE-OME HCL
• UNII-7LWL7P890M
• 119680-61-4
• EN300-69505
• H-Pro-OMe hydrochloride
• hydrogen chloride methyl L-prolinate
• Methyl L-prolinate HCl
• L-proline methylester hydrochloride
• CS-M0706
• methyl prolinate HCl
• methyl (S)-pyrrolidine-2-carboxylate hydrochloride
• METHYL PROLINATE HYDROCHLORIDE, (-)-
• proline methyl ester hcl
• Q-101765
• EINECS 218-363-0
• (2S)-(Methoxycarbonyl) pyrrolidine hydrochloride
• NS00083254
• L-Proline methyl ester HCl salt
• PROLINE, METHYL ESTER, HYDROCHLORIDE, L-
• (S)-pyrrolidine-2-carboxylic acid methyl ester, hydrochloride salt
• Methyl (2S)-pyrrolidine-2-carboxylate Hydrochloride
• HQEIPVHJHZTMDP-JEDNCBNOSA-N
• L-Proline methyl ester HCl
• Q27268536
• AC-7336
• NSC-617316
• NSC 617316
• (S)-methylpyrrolidine-2-carboxylate hydrochloride
• EG-0005
• (2S)-2-(methoxycarbonyl)pyrrolidin-1-ium chloride
• L-PROLINE METHYL ESTER MONOHYDROCHLORIDE
• F10761
• L-proline, methyl ester hydrochloride
• L-prolin methyl ester hydrochloride
• L-Proline methyl ester hydrochloride, puriss., >=99.0% (AT)
• (2s)-(methoxycarbonyl)pyrrolidine hydrochloride
• METHYL PROLINE HYDROCHLORIDE, (S)-
• L-proline methylesterhydrochloride
• SCHEMBL51792
• Z1263714077
• AKOS005145521
• proline methyl ester, hydrochloride
• Pro-OMe hydrochloride
• M02956
• (S)-proline methyl ester hydrochloride salt
• methyl (2S)-pyrrolidine-2-carboxylate;hydrochloride
• HY-76134
• 2133-40-6
• (5)-pyrrolidine-2-carboxylic acid methyl ester hydrochloride
• proline methyl ester HCl salt
• MFCD00012708
• P0342
• 7LWL7P890M
• (L)-proline methyl ester hydrochloride
• AKOS015846101
• L-Proline methyl ester hydrochloride, 98%
• L-proline methyl ester hydrochloric acid salt
• (S)-pyrrolidine-2-carboxylic acid methyl ester hydrochloride
• (S)-2-(Methoxycarbonyl)pyrrolidinium chloride
• L-PROLINE, METHYL ESTER, HYDROCHLORIDE (1:1)
• L-proline-methyl ester HCl
• (-)-PROLINE METHYL ESTER HYDROCHLORIDE
• AM20090186
• L-PROLINE, METHYL ESTER, HYDROCHLORIDE
• (L)-proline, methyl ester hydrochloride
• (S)proline methyl ester hydrochloride
• M67430
• FP27178
• Methyl 2(S)-pyrrolidinecarboxylate HCl
• 218-363-0
• L-Proline methyl ester monohydrochloride;Methyl L-prolinate hydrochloride;Methyl prolinate hydrochloride

• MDL： MFCD00012708
• Inchi： 1S/C6H11NO2.ClH/c1-9-6(8)5-3-2-4-7-5;/h5,7H,2-4H2,1H3;1H/t5-;/m0./s1
• InChI Key： HQEIPVHJHZTMDP-JEDNCBNOSA-N
• SMILES： Cl.O(C)C([C@@H]1CCCN1)=O
• BRN： 3596045

Computed Properties

• Exact Mass: 165.05576
• Monoisotopic Mass: 165.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1426 (rough estimate)
• Melting Point: 73.0 to 78.0 deg-C
• Boiling Point: 55°C/11mmHg(lit.)
• Flash Point: 56.5℃
• Refractive Index: -31.5 ° (C=1, H2O)
• Stability/Shelf Life: Hygroscopic
• PSA: 38.33
• LogP: 1.04220
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Specific Rotation: -33 º (c=1, H2O)
• Optical Activity: [α]20/D −31°, c = 0.5 in H2O

Methyl prolinate hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： 26-37/39
• FLUKA BRAND F CODES：3-8-10-21
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters